6-(Oxolane-3-sulfonyl)-6-azabicyclo[3.1.0]hexane

• Molecular Formula: C9H15NO3S
• Molecular Weight: 217.29 g/mol
• SMILES: C1CC2C(C1)N2S(=O)(=O)C3CCOC3
• InChI: InChI=1S/C9H15NO3S/c11-14(12,7-4-5-13-6-7)10-8-2-1-3-9(8)10/h7-9H,1-6H2
• InChIKey: KLMDUKAIKSATPK-UHFFFAOYSA-N

6-(Oxolane-3-sulfonyl)-6-azabicyclo[3.1.0]hexane: Identity & Physicochemical Profile

6-(Oxolane-3-sulfonyl)-6-azabicyclo[3.1.0]hexane (CAS 2060030-10-4) is a bicyclic aziridine derivative in which a saturated tetrahydrofuran-3-sulfonyl (oxolane-3-sulfonyl) group is attached to the bridgehead nitrogen of the 6-azabicyclo[3.1.0]hexane scaffold . The molecular formula is C₉H₁₅NO₃S with a molecular weight of 217.29 g·mol⁻¹ . Its SMILES notation, O=S(=O)(C1CCOC1)N1C2CCCC21, confirms the connectivity of the oxolane ring to the sulfonyl group on the aziridine nitrogen . Computed physicochemical descriptors reported by a commercial vendor include a calculated LogP of 0.34, a topological polar surface area (TPSA) of 46.38 Ų, three hydrogen-bond acceptor atoms, zero hydrogen-bond donor atoms, and two rotatable bonds .

Lower lipophilicity

Compared to tosyl and benzenesulfonyl analogs, this scaffold shifts LogP lower, supporting aqueous solubility in biological assays.

Additional H-bond acceptor

The oxolane oxygen provides a third acceptor site, absent in tosyl and simple alkylsulfonyl derivatives, for target-binding interactions.

Distinct steric profile

The saturated oxolane ring creates a non-planar steric environment, which may influence aziridine ring-opening selectivity differently than planar aromatic sulfonyl groups.

6-(Oxolane-3-sulfonyl)-6-azabicyclo[3.1.0]hexane: Why It Cannot Be Replaced

Within the class of N-sulfonyl-6-azabicyclo[3.1.0]hexanes, the sulfonyl substituent directly governs lipophilicity, hydrogen-bonding capacity, and steric bulk, all of which are decisive for molecular recognition, aqueous solubility, and downstream synthetic utility. The oxolane-3-sulfonyl group introduces a saturated, oxygen-containing heterocycle that is absent in the widely available aromatic-sulfonyl analogs (e.g., tosyl or benzenesulfonyl) and in simple alkylsulfonyl variants. Interchanging these compounds without quantitative awareness of their divergent physicochemical signatures—such as computed LogP, TPSA, and H-bond acceptor count—can lead to irreproducible biological results, altered reactivity in nucleophilic ring-opening chemistry, and procurement of a scaffold with an unintended lipophilicity profile .

Lipophilicity mismatch: Aromatic-sulfonyl analogs (tosyl, benzenesulfonyl) exhibit substantially higher LogP, which may reduce aqueous solubility and compromise assay reproducibility.

H-bond acceptor deficit: Tosyl and alkylsulfonyl analogs lack the oxolane oxygen, providing only two H-bond acceptors, which may limit target engagement when a third polar contact is required.

Steric environment divergence: The planar aromatic ring of tosyl/benzenesulfonyl creates a different steric landscape around the aziridine nitrogen, potentially altering ring-opening regioselectivity compared to the non-planar oxolane.

6-(Oxolane-3-sulfonyl)-6-azabicyclo[3.1.0]hexane: Head-to-Head Evidence

Calculated LogP: Oxolane-Sulfonyl vs. Tosyl-Sulfonyl

The target compound bearing the oxolane-3-sulfonyl group exhibits a vendor-calculated LogP of 0.34 . In contrast, the 6-tosyl-6-azabicyclo[3.1.0]hexane analog (CAS 81097-48-5), which substitutes the oxolane ring with a 4-methylphenyl group, has a substantially higher computed LogP, estimated at approximately 2.0–2.5 based on structural increment methods for a tosyl-protected secondary aziridine scaffold . The benzenesulfonyl analog (CAS 141336-05-2) is expected to fall in a similar range (∼2.0) . This difference of approximately 1.5–2.0 log units translates to a theoretical ~30- to 100-fold higher intrinsic aqueous solubility for the oxolane-sulfonyl derivative, under the assumption of comparable solid-state contributions.

Calculated LogP

Data to verify

–1.5 to –2.0

ΔLogP vs. tosyl analog (target 0.34; tosyl ~2.0–2.5)

Indicates higher aqueous solubility relative to aromatic-sulfonyl analogs

Vendor-calculated; no experimental shake-flask data

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 0.34 (vendor-calculated; Leyan platform)
Comparator Or Baseline	6-Tosyl-6-azabicyclo[3.1.0]hexane (CAS 81097-48-5): estimated LogP ~2.0–2.5; 6-Benzenesulfonyl-6-azabicyclo[3.1.0]hexane (CAS 141336-05-2): estimated LogP ~2.0
Quantified Difference	ΔLogP ≈ –1.5 to –2.0 (target more hydrophilic)
Conditions	Computed physicochemical properties; no experimental shake-flask LogP data identified for the target compound

Why This Matters

A LogP difference of this magnitude directly influences compound partitioning in biological assays and aqueous reaction media; selecting the wrong sulfonyl analog can shift a molecule from a developable solubility range to a poorly soluble one, compromising high-throughput screening reproducibility.

TPSA: Oxolane-Sulfonyl vs. Tosyl-Sulfonyl

The target compound possesses a vendor-calculated TPSA of 46.38 Ų , which includes contributions from the sulfone group (two S=O oxygens) and the oxolane ring oxygen. The 6-tosyl-6-azabicyclo[3.1.0]hexane analog lacks the ether oxygen; its TPSA arises solely from the sulfone and is therefore approximately 37 Ų (based on standard fragment contributions: sulfonamide ~29 Ų plus aziridine nitrogen ~8 Ų) . The 6-(benzenesulfonyl) analog likewise has a TPSA of ~37 Ų. The oxolane-sulfonyl compound thus offers a 9–10 Ų higher TPSA, a meaningful increment in the context of central-nervous-system (CNS) drug design guidelines where a TPSA below 60–90 Ų is typically targeted.

TPSA advantage

Data to verify

+9–10 Ų

ΔTPSA vs. tosyl/benzenesulfonyl (target 46.38; analogs ~37)

Increases polarity while staying below typical CNS TPSA threshold

Fragment-based estimation; not experimentally confirmed

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 46.38 Ų (vendor-calculated)
Comparator Or Baseline	6-Tosyl-6-azabicyclo[3.1.0]hexane: estimated TPSA ~37 Ų; 6-(Benzenesulfonyl)-6-azabicyclo[3.1.0]hexane: estimated TPSA ~37 Ų
Quantified Difference	ΔTPSA ≈ +9 to +10 Ų (target more polar)
Conditions	Fragment-based TPSA estimation; experimental confirmation not available

Why This Matters

The elevated TPSA of the oxolane-sulfonyl derivative can improve solubility and reduce non-specific hydrophobic binding without breaching the upper TPSA limits for passive membrane permeation, offering a balanced polarity profile that aromatic-sulfonyl analogs cannot achieve.

Hydrogen-Bond Acceptor Count Advantage

The target compound features three hydrogen-bond acceptor atoms: the two sulfone oxygens and the oxolane ring oxygen . The 6-tosyl- (CAS 81097-48-5) and 6-(propane-2-sulfonyl)- (isopropylsulfonyl) analogs each contain only two H-bond acceptors (both from the sulfone), as the tolyl and isopropyl groups lack heteroatoms . The additional acceptor in the oxolane-sulfonyl compound provides an extra site for water coordination and target-protein hydrogen bonding, which can be leveraged in structure-based design when a polar interaction at the sulfonyl-proximal region is desired.

H-Bond Acceptors

Class-level

+1 acceptor

3 (2 × S=O, 1 × oxolane O) vs. 2 (tosyl/alkylsulfonyl)

Supports additional water coordination and target-binding polar contact

Inferred from structure; no experimental H-bond basicity data

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	3 H-bond acceptors (2 × S=O, 1 × oxolane O)
Comparator Or Baseline	6-Tosyl-6-azabicyclo[3.1.0]hexane: 2 H-bond acceptors; 6-(Propane-2-sulfonyl)-6-azabicyclo[3.1.0]hexane: 2 H-bond acceptors
Quantified Difference	+1 H-bond acceptor (33% increase)
Conditions	Inferred from chemical structure; no experimental H-bond basicity data available

Why This Matters

The additional H-bond acceptor can improve aqueous solubility and offer an extra anchoring point for target binding that is absent in tosyl, benzenesulfonyl, and simple alkylsulfonyl analogs, potentially differentiating SAR outcomes in medicinal chemistry programs.

Steric & Conformational Differentiation vs. Aromatic Analogs

The oxolane-3-sulfonyl group is a non-planar, conformationally flexible saturated heterocycle, whereas the tosyl and benzenesulfonyl groups present a planar aromatic surface adjacent to the aziridine nitrogen. This steric divergence affects the accessibility of the aziridine ring to nucleophiles. In the literature on 6-azabicyclo[3.1.0]hexane ring-opening reactions, the nature of the N-sulfonyl group (aromatic vs. aliphatic) has been shown to influence both the regioselectivity and the rate of nucleophilic attack [1]. The oxolane sulfonyl group offers a steric profile intermediate between compact alkylsulfonyl groups (e.g., isopropylsulfonyl) and the more bulky, flat aromatic sulfonyl groups, providing a tunable steric environment for synthetic transformations.

Steric & Conformational

Class-level

Target (Oxolane)

Saturated, puckered oxolane ring; non-planar, rotatable about S–C bond

Tosyl / Benzenesulfonyl

Planar aromatic ring adjacent to aziridine nitrogen; restricted orientation

May alter aziridine ring-opening regioselectivity vs. planar aromatic sulfonyl groups

Qualitative differentiation; no kinetic data for this specific pair

Evidence Dimension	Sulfonyl substituent steric bulk and shape
Target Compound Data	Saturated, puckered oxolane ring (tetrahydrofuran); non-planar, rotatable about the S–C bond
Comparator Or Baseline	Tosyl: planar 4-methylphenyl ring; Benzenesulfonyl: planar phenyl ring; Isopropylsulfonyl: compact branched alkyl
Quantified Difference	Qualitative steric differentiation; quantitative rate constants for aziridine ring-opening with this specific substituent set not identified in open literature
Conditions	Inferred from general aziridine chemistry precedent

Why This Matters

The steric and conformational properties of the N-sulfonyl group directly control aziridine ring-opening kinetics and regioselectivity—critical for synthetic planning and prodrug design—making the oxolane-sulfonyl variant a distinct tool when neither planar aromatic nor compact alkyl sulfonyl groups provide the desired reactivity profile.

• [1] Paul E. Fanta, Edward N. Walsh, Aziridines. XIV. 3-Oxa-6-azabicyclo[3.1.0]hexane, The Journal of Organic Chemistry, 1966 (and related aziridine ring-opening precedent in the 6-azabicyclo[3.1.0]hexane series). View Source

6-(Oxolane-3-sulfonyl)-6-azabicyclo[3.1.0]hexane: Application Scenarios

CNS-Permeable Building Blocks

With a calculated LogP of 0.34 and a TPSA of 46.38 Ų, the oxolane-sulfonyl derivative occupies a favorable physicochemical window for CNS drug discovery, balancing aqueous solubility with passive permeability. Projects optimizing lead compounds where the tosyl analog (LogP ~2.0–2.5) proved too lipophilic—leading to poor solubility, high plasma protein binding, or off-target promiscuity—can switch to the oxolane-sulfonyl scaffold to gain approximately 1.5–2.0 log units of hydrophilicity while retaining the azabicyclo[3.1.0]hexane core .

Structure-Based Design with Extra H-Bond Acceptor

The oxolane oxygen provides a third hydrogen-bond acceptor that is absent in tosyl, benzenesulfonyl, and alkylsulfonyl analogs. This feature can be exploited in fragment-based or structure-based drug design when a crystal structure or docking model identifies a proximal H-bond donor on the target protein that cannot be satisfied by the two sulfone oxygens alone .

Aziridine Ring-Opening with Non-Planar Steric Shield

The saturated oxolane ring provides a steric environment distinct from planar aromatic sulfonyl groups, which can influence the regioselectivity and rate of nucleophilic aziridine ring-opening reactions—a key transformation for generating functionalized cyclopentylamine derivatives . This makes the compound a useful intermediate when tosyl or benzenesulfonyl protection leads to undesired regiochemical outcomes.

Parallel Library Synthesis: Physicochemical Diversity

When constructing a library of N-sulfonyl-6-azabicyclo[3.1.0]hexane derivatives for high-throughput screening, the oxolane-3-sulfonyl variant contributes a physicochemical profile (LogP 0.34, TPSA 46.38 Ų, 3 HBA) that is not accessible with tosyl (LogP ~2.0–2.5, TPSA ~37 Ų, 2 HBA), benzenesulfonyl, or isopropylsulfonyl analogs. Including this compound expands the library's property space, increasing the likelihood of identifying hits with balanced ADME properties .

Application

Selection Property

Validation Focus

CNS lead optimization studies

Balanced LogP/TPSA profile

Assess solubility-permeability balance in cellular or PAMPA assays

Structure-based design (extra H-bond)

Third H-bond acceptor (oxolane O)

Evaluate target interaction via docking or crystallography

Aziridine ring-opening chemistry

Non-planar steric environment

Confirm regioselectivity in nucleophilic ring-opening reactions

Parallel library property diversification

Divergent physicochemical signature

Verify expanded property space (LogP, TPSA, HBA) vs. tosyl/alkylsulfonyl analogs